Cas no 120259-94-1 (5H-Dibenz[b,f]azepine,5,5'-[1,1'-biphenyl]-4,4'-diylbis[10,11-dihydro-)

5H-Dibenz[b,f]azepine,5,5'-[1,1'-biphenyl]-4,4'-diylbis[10,11-dihydro- Properties

Names and Identifiers

• 5H-Dibenz[b,f]azepine,5,5'-[1,1'-biphenyl]-4,4'-diylbis[10,11-dihydro-
• 1-[4-[4-(2,3-dihydro-1H-benzo[d][1]benzazepin-1-yl)phenyl]phenyl]-2,3-dihydro-1H-benzo[d][1]benzazepine
• 4,4'-BIS(DIHYDRO-DIBENZAZEPIN-1-YL)BIPHENYL
• IDB
• 5H-Dibenz[b,f]azepine,5,5'-[1,1'-biphenyl]-4,4'-diylbis[10,11-dihydro
• 1,1'-([1,1'-Biphenyl]-4,4'-diyl)bis(2,3-dihydro-1H-dibenzo[b,d]azepine)
• 120259-94-1
• DTXSID50703115
• 4,4/'-BIS(DIHYDRO-DIBENZAZEPIN-1-YL)BIPHENYL
• SCHEMBL359375
• +Expand

• InChIKey： IHTMMGPYVSWTJF-UHFFFAOYSA-N
• Inchi： InChI=1S/C40H32N2/c1-3-9-33-29(7-1)23-25-41-37-13-5-11-35(39(33)37)31-19-15-27(16-20-31)28-17-21-32(22-18-28)36-12-6-14-38-40(36)34-10-4-2-8-30(34)24-26-42-38/h1-4,7-10,13-26,35-36H,5-6,11-12H2
• SMILES： C1C=CC2=C3C(N=CC=C2C=1)=CCCC3C1C=CC(C2C=CC(C3CCC=C4C3=C3C=CC=CC3=CC=N4)=CC=2)=CC=1

Computed Properties

• Exact Mass: 540.25700
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 540.256549029g/mol
• Heavy Atom Count: 42
• Complexity: 1380
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 6.7
• Topological Polar Surface Area: 24.7Ų

Experimental Properties

• LogP: 10.64800
• PSA: 24.06000
• Melting Point: 299°C